Cas no 2580252-36-2 (4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid)

• Product Name: 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid
• CAS No: 2580252-36-2
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5923388
• PubChem ID: 18928611
• Update Time: 2025-06-14

4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580252-36-2
• 4-(2-{[(tert-butoxy)carbonyl]amino}propoxy)benzoic acid
• SCHEMBL5155610
• EN300-7546638
• 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid

• Inchi： 1S/C15H21NO5/c1-10(16-14(19)21-15(2,3)4)9-20-12-7-5-11(6-8-12)13(17)18/h5-8,10H,9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： IACCMOJPHMNDCL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)COC1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid

Comprehensive Overview of 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid (CAS No. 2580252-36-2)

4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid (CAS No. 2580252-36-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of Boc-protected amino acid derivatives, which are pivotal intermediates in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a benzoic acid moiety, makes it highly valuable for applications in medicinal chemistry and bioconjugation.

The growing interest in 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid is driven by its role in the development of novel therapeutics, particularly in the fields of cancer research, neurodegenerative diseases, and anti-inflammatory agents. Researchers frequently search for "Boc-protected amino acids" and "benzoic acid derivatives in drug discovery," highlighting the compound's relevance in cutting-edge scientific investigations. Additionally, its stability and compatibility with solid-phase peptide synthesis (SPPS) techniques make it a preferred choice for laboratories focusing on peptide-based therapeutics.

From a synthetic perspective, CAS No. 2580252-36-2 is often employed as a building block for constructing more complex molecules. Its Boc group provides excellent protection for amine functionalities during multi-step reactions, a feature highly sought after in organic synthesis. The compound's solubility in common organic solvents, such as dimethylformamide (DMF) and dichloromethane (DCM), further enhances its utility in laboratory settings. Recent publications have explored its potential in creating targeted drug delivery systems, aligning with the trending focus on personalized medicine.

In the context of green chemistry and sustainable practices, 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid has garnered attention due to its efficient synthesis routes and minimal environmental impact. Researchers are increasingly investigating "eco-friendly peptide synthesis" methods, where this compound serves as a key intermediate. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a modern solution for high-throughput pharmaceutical production.

The analytical characterization of CAS No. 2580252-36-2 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and precise structural verification, critical for regulatory compliance in drug development. As the demand for high-purity pharmaceutical intermediates rises, this compound continues to gain traction in both academic and industrial research.

Looking ahead, 4-(2-{[(Tert-butoxy)carbonyl]amino}propoxy)benzoic acid is poised to play a significant role in emerging therapeutic areas, including proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Its versatility and reliability make it a staple in the toolkit of medicinal chemists worldwide. With ongoing advancements in AI-driven drug design and computational chemistry, the compound's applications are expected to expand even further, solidifying its position as a cornerstone of modern pharmaceutical research.